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Compound of Interest

Compound Name: BTSA1

Cat. No.: B1667971 Get Quote

For researchers and scientists in drug development, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive guide to the proper disposal procedures

for BTSA1, a BAX activator used in apoptosis research.

Key Compound Information
A summary of the essential data for BTSA1 is presented in the table below for easy reference.

This information is critical for understanding the nature of the compound and for making

informed decisions regarding its safe handling and disposal.

Property Value

Chemical Name BAX Trigger Site Activator 1

CAS Number 314761-14-3

Molecular Formula C₂₁H₁₄N₆OS₂

Molecular Weight 430.5 g/mol

Appearance Solid

Primary Known Use Research chemical, BAX activator

Hazard Classification
Not fully determined; treat as potentially

hazardous

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1667971?utm_src=pdf-interest
https://www.benchchem.com/product/b1667971?utm_src=pdf-body
https://www.benchchem.com/product/b1667971?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Workflow
The following diagram outlines the step-by-step process for the safe disposal of BTSA1.

Adherence to this workflow is crucial for minimizing risks and ensuring compliance with safety

protocols.

Preparation Phase Containment & Labeling Disposal & Documentation

Start: Unused/Waste BTSA1
Wear Appropriate PPE:

- Safety Goggles
- Lab Coat
- Gloves

1. Safety First Place in a designated,
sealed, and compatible

waste container.

2. Secure Waste
Label the container clearly:
'Hazardous Waste - BTSA1'

3. Identify Store in a designated
hazardous waste

accumulation area.

4. Safe Storage
Contact Environmental
Health & Safety (EHS)

for pickup.

5. Professional Disposal Complete all necessary
waste disposal documentation.

6. Record Keeping
End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of BTSA1.

Experimental Protocols for Safe Disposal
While specific degradation or neutralization protocols for BTSA1 are not readily available in the

public domain, a conservative and safe disposal procedure should be followed. In the absence

of a complete hazard profile, BTSA1 should be treated as a potentially hazardous substance.

Step-by-Step Disposal Procedure:

Personal Protective Equipment (PPE): Before handling BTSA1 waste, ensure you are

wearing appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab

coat.

Containment:

Collect solid BTSA1 waste in a clearly labeled, sealed container. Avoid mixing with other

chemical waste unless compatibility is confirmed.

For solutions containing BTSA1, use a sealed, leak-proof container. Do not pour BTSA1
solutions down the drain.
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Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name, "BTSA1".

Indicate the approximate quantity of the waste.

Storage:

Store the sealed and labeled waste container in a designated hazardous waste

accumulation area within the laboratory.

This area should be secure, well-ventilated, and away from incompatible materials.

Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the BTSA1 waste.

Follow all institutional and local regulations for hazardous waste disposal.

Documentation:

Complete any required waste disposal forms or logs as per your institution's protocols.

Maintain a record of the disposal for laboratory compliance.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of BTSA1, contributing to a secure research environment.

To cite this document: BenchChem. [Proper Disposal of BTSA1: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667971#btsa1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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